BE“GHE Foundational & Exploratory

Check Availability & Pricing

Unraveling the Ketoamine Framework of Solvent
Red 179: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.l. Solvent red 179

Cat. No.: B15553296

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the chemical structure, synthesis, and
physicochemical properties of C.I. Solvent Red 179. The document focuses on its defining
ketoamine architecture, offering a valuable resource for professionals in research and
development.

Core Chemical Identity

Solvent Red 179, systematically named 14H-benz[1][2]isoquino[2,1-a]perimidin-14-one, is a
synthetic dye belonging to the ketoamine class of compounds.[3] Its chemical structure is
characterized by a complex, fused polycyclic aromatic system incorporating both a ketone and
an amine functional group within a rigid framework. This inherent structure is responsible for its
characteristic yellowish-red hue and its properties as a solvent dye.[3][4]

The fundamental chemical and physical properties of Solvent Red 179 are summarized in the

table below.
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Property Value References
Chemical Formula C22H12N20 [3]
Molecular Weight 320.34 g/mol [3]
CAS Number 89106-95-5, 6829-22-7
Appearance Yellowish-red to dark red 5176]

powder
Melting Point 251-256 °C [5][71[8]
Boiling Point 611.6 + 38.0 °C (predicted) [7119]
Density 1.40 + 0.1 g/cm3 (predicted) [7119]

The Ketoamine Tautomerism

A key feature of Solvent Red 179's structure is the presence of a keto-amine moiety. This
functional group arrangement allows for the potential existence of tautomers, which are
isomers that readily interconvert through the migration of a proton. In the case of Solvent Red
179, this would involve the migration of a hydrogen atom from the nitrogen to the oxygen,
resulting in an enol-imine form.

While the ketoamine structure is the predominantly accepted form for Solvent Red 179, a
comprehensive analysis of its tautomeric equilibrium has not been extensively reported in
publicly available scientific literature. Spectroscopic techniques such as Nuclear Magnetic
Resonance (NMR) and Infrared (IR) spectroscopy would be instrumental in elucidating the
presence and relative proportions of each tautomeric form in different solvent environments
and physical states. One supplier notes that the IR and NMR spectra conform to the expected
structure, but the data itself is not provided.[7][9]

The logical relationship for the potential keto-amine tautomerism is depicted below.
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Keto-Amine Tautomerism of Solvent Red 179
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(14H-benz[4,5]isoquino[2,1-a]perimidin-14-one)
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Caption: Potential tautomeric equilibrium of Solvent Red 179.

Synthesis of Solvent Red 179

The primary manufacturing method for Solvent Red 179 involves the condensation reaction of
two key precursors: Naphthalene-1,8-diamine and Benzo[de]isochroman-1,3-dione (also
known as 1,8-naphthalic anhydride).[3] The reaction is typically carried out in a high-boiling
point solvent, such as glacial acetic acid, and may be followed by purification steps.

Experimental Protocol Overview

A detailed, step-by-step experimental protocol for the synthesis of Solvent Red 179 is not
readily available in peer-reviewed journals. However, based on patent literature, the general
procedure can be outlined as follows. It is important to note that specific quantities, reaction
times, and temperatures may vary and would require optimization for laboratory-scale
synthesis.

Materials:
e Naphthalene-1,8-diamine

e Benzo[de]isochroman-1,3-dione (1,8-naphthalic anhydride)

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15553296?utm_src=pdf-body-img
http://www.worlddyevariety.com/solvent-dyes/solvent-red-179.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Glacial Acetic Acid (solvent)
» Ethanol (for washing)

o Water (for washing)
Procedure:

e Reaction Setup: The reactants, Naphthalene-1,8-diamine and Benzo[de]isochroman-1,3-
dione, are charged into a reaction vessel equipped with a stirrer and a condenser.

e Solvent Addition: Glacial acetic acid is added as the reaction solvent.

e Heating and Condensation: The mixture is heated to facilitate the condensation reaction. The
exact temperature and duration of heating are critical parameters for ensuring complete
reaction and high yield.

e Cooling and Precipitation: Upon completion of the reaction, the mixture is cooled, allowing
the product, Solvent Red 179, to precipitate out of the solution.

« Filtration: The precipitated solid is collected by filtration.

e Washing: The crude product is washed sequentially with ethanol and water to remove
unreacted starting materials and solvent residues.

e Drying: The purified Solvent Red 179 is dried to obtain the final product in powder form.

The following diagram illustrates the general workflow for the synthesis of Solvent Red 179.
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Synthesis Workflow for Solvent Red 179
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Unraveling the Ketoamine Framework of Solvent Red
179: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553296#understanding-the-ketoamine-structure-
of-solvent-red-179]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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